Cas no 2138203-15-1 (Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate)

• Product Name: Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate
• CAS No: 2138203-15-1
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 5783266
• PubChem ID: 165956422
• Update Time: 2025-06-12

Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2138203-15-1
• EN300-788640
• ethyl 2,2-difluoro-3-(furan-3-yl)propanoate
• Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate

• Inchi： 1S/C9H10F2O3/c1-2-14-8(12)9(10,11)5-7-3-4-13-6-7/h3-4,6H,2,5H2,1H3
• InChI Key： SRMHIEKOEJHWDO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CC1=COC=C1)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.4Ų

Additional information on Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate

Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate (CAS No. 2138203-15-1): A Comprehensive Overview

Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate, identified by the CAS number 2138203-15-1, is a fluorinated ester derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel agrochemicals and medicinal agents.

The molecular structure of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate consists of a propanoate backbone with two fluorine atoms substituents at the second carbon position and a furan ring attached to the third carbon. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and potential biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate is no exception, and its synthesis has been explored as a key intermediate in the preparation of more complex molecules. The compound's versatility makes it suitable for use in both academic research and industrial applications, where it can serve as a building block for the development of new chemical entities.

The synthesis of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate typically involves multi-step organic reactions, often starting from readily available precursors such as furan derivatives and fluorinated acetyl chlorides. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance in modern chemical synthesis and its potential for further functionalization.

One of the most compelling aspects of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate is its potential application in pharmaceutical research. The combination of a fluorinated moiety with a furan ring suggests that this compound may exhibit interesting biological activities. Preliminary studies have indicated that derivatives of this structure could possess properties relevant to anti-inflammatory, antimicrobial, or anticancer therapies. These findings underscore the need for further investigation into the pharmacological profile of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate and its analogs.

The role of computational chemistry in understanding the behavior of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate cannot be overstated. Molecular modeling techniques have been utilized to predict the compound's interactions with biological targets and to optimize its structure for enhanced activity. These computational studies provide valuable insights into the mechanistic aspects of its reactivity and help guide experimental efforts towards more effective drug design.

In addition to its pharmaceutical applications, Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate has shown promise in agrochemical research. Fluorinated compounds are widely used in pesticides and herbicides due to their improved stability and efficacy. The structural features of this compound make it a potential candidate for developing new generation agrochemicals that are more environmentally friendly while maintaining high performance.

The safety profile of Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate is another critical consideration. While preliminary toxicity studies suggest that it is well-tolerated at moderate concentrations, further research is needed to fully assess its safety in different contexts. Regulatory compliance and adherence to good laboratory practices are essential when handling this compound to ensure both worker safety and environmental protection.

The future prospects for Ethyl 2,2-difluoro-3-(furan-3-yl)propanoate are bright, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new discoveries and advancements that could benefit multiple sectors.